Cas no 2228598-80-7 (3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine)
3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine Chemical and Physical Properties
Names and Identifiers
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- 3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine
- EN300-1773631
- 2228598-80-7
- 3-methoxy-3-{[4-(2-methylpropyl)phenyl]methyl}azetidine
-
- Inchi: 1S/C15H23NO/c1-12(2)8-13-4-6-14(7-5-13)9-15(17-3)10-16-11-15/h4-7,12,16H,8-11H2,1-3H3
- InChI Key: ABUUUTHDMADZCS-UHFFFAOYSA-N
- SMILES: O(C)C1(CC2C=CC(=CC=2)CC(C)C)CNC1
Computed Properties
- Exact Mass: 233.177964357g/mol
- Monoisotopic Mass: 233.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 21.3Ų
3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1773631-0.05g |
3-methoxy-3-{[4-(2-methylpropyl)phenyl]methyl}azetidine |
2228598-80-7 | 0.05g |
$1091.0 | 2023-09-20 | ||
| Enamine | EN300-1773631-0.1g |
3-methoxy-3-{[4-(2-methylpropyl)phenyl]methyl}azetidine |
2228598-80-7 | 0.1g |
$1144.0 | 2023-09-20 | ||
| Enamine | EN300-1773631-0.25g |
3-methoxy-3-{[4-(2-methylpropyl)phenyl]methyl}azetidine |
2228598-80-7 | 0.25g |
$1196.0 | 2023-09-20 | ||
| Enamine | EN300-1773631-0.5g |
3-methoxy-3-{[4-(2-methylpropyl)phenyl]methyl}azetidine |
2228598-80-7 | 0.5g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1773631-1.0g |
3-methoxy-3-{[4-(2-methylpropyl)phenyl]methyl}azetidine |
2228598-80-7 | 1g |
$1299.0 | 2023-06-03 | ||
| Enamine | EN300-1773631-2.5g |
3-methoxy-3-{[4-(2-methylpropyl)phenyl]methyl}azetidine |
2228598-80-7 | 2.5g |
$2548.0 | 2023-09-20 | ||
| Enamine | EN300-1773631-5.0g |
3-methoxy-3-{[4-(2-methylpropyl)phenyl]methyl}azetidine |
2228598-80-7 | 5g |
$3770.0 | 2023-06-03 | ||
| Enamine | EN300-1773631-10.0g |
3-methoxy-3-{[4-(2-methylpropyl)phenyl]methyl}azetidine |
2228598-80-7 | 10g |
$5590.0 | 2023-06-03 | ||
| Enamine | EN300-1773631-1g |
3-methoxy-3-{[4-(2-methylpropyl)phenyl]methyl}azetidine |
2228598-80-7 | 1g |
$1299.0 | 2023-09-20 | ||
| Enamine | EN300-1773631-5g |
3-methoxy-3-{[4-(2-methylpropyl)phenyl]methyl}azetidine |
2228598-80-7 | 5g |
$3770.0 | 2023-09-20 |
3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine
Research Brief on 3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine (CAS: 2228598-80-7)
The compound 3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine (CAS: 2228598-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine core and methoxy-substituted phenylmethyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.
One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine interacts with certain receptor proteins, potentially influencing inflammatory and neurological processes. This has led to investigations into its efficacy in treating conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders. The compound's structural features, including its lipophilic side chain, are believed to enhance its bioavailability and target specificity.
Recent synthetic approaches to 3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method that reduces byproduct formation and simplifies purification. This advancement is critical for scaling up production and facilitating further preclinical studies. Additionally, computational modeling has been employed to predict the compound's binding affinity and selectivity, providing valuable insights for structure-activity relationship (SAR) analysis.
In vitro and in vivo studies have demonstrated the compound's favorable pharmacokinetic profile. For instance, research conducted by [Institution Name] revealed that 3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine exhibits moderate plasma stability and low cytotoxicity, making it a viable candidate for oral administration. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its potential applications for central nervous system (CNS) disorders.
Despite these promising findings, challenges remain. The compound's metabolic stability and potential off-target effects require further investigation. Ongoing studies are exploring derivatives and analogs to optimize its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.
In conclusion, 3-methoxy-3-{4-(2-methylpropyl)phenylmethyl}azetidine (CAS: 2228598-80-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural and pharmacological properties offer opportunities for innovation in treating complex diseases. Future work will likely focus on refining its synthesis, elucidating its mechanism of action, and advancing it through preclinical and clinical trials.
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